Cas no 1420803-82-2 (N-Cyclopropyl-4-methylpyridine-2-sulfonamide)

• Product Name: N-Cyclopropyl-4-methylpyridine-2-sulfonamide
• CAS No: 1420803-82-2
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 2181183
• Update Time: 2025-05-20

N-Cyclopropyl-4-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-methylpyridine-2-sulfonamide
• AM98233
• N-Cyclopropyl-4-methylpyridine-2-sulfonamide

• Inchi： 1S/C9H12N2O2S/c1-7-4-5-10-9(6-7)14(12,13)11-8-2-3-8/h4-6,8,11H,2-3H2,1H3
• InChI Key： NHYJJAMUSUYNSN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CN=1)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-Cyclopropyl-4-methylpyridine-2-sulfonamide

Comprehensive Overview of N-Cyclopropyl-4-methylpyridine-2-sulfonamide (CAS No. 1420803-82-2)

N-Cyclopropyl-4-methylpyridine-2-sulfonamide, with the CAS number 1420803-82-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a pyridine ring with a cyclopropyl substituent, which enhances its potential for diverse applications. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules, owing to its ability to modulate biological pathways effectively.

The compound's chemical properties make it a valuable candidate for drug discovery, especially in the development of small-molecule inhibitors. Its sulfonamide group is known for its versatility in forming hydrogen bonds, a critical feature for targeting enzymes and receptors. Recent studies have explored its potential in addressing antibiotic resistance, a pressing global health concern. By leveraging its structural attributes, scientists aim to design novel therapeutics that can combat resistant bacterial strains, aligning with the growing demand for next-generation antimicrobials.

In the agrochemical sector, N-Cyclopropyl-4-methylpyridine-2-sulfonamide is being investigated for its efficacy as a crop protection agent. With climate change exacerbating pest-related challenges, the need for innovative pesticide alternatives has never been higher. This compound's mode of action, which disrupts metabolic pathways in pests, offers a promising solution. Its low environmental persistence also aligns with the shift toward sustainable agriculture, a topic dominating industry discussions.

From a synthetic chemistry perspective, the compound's reactivity and stability under various conditions have been extensively studied. Its CAS registry number (1420803-82-2) serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly rely on precise chemical descriptors to predict bioactivity. This synergy between traditional chemistry and modern technology underscores the compound's relevance in contemporary research.

Market trends indicate a surge in demand for high-purity intermediates like N-Cyclopropyl-4-methylpyridine-2-sulfonamide, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Quality control protocols, including HPLC and NMR validation, are critical to meeting regulatory standards, particularly in GMP-compliant production. As the pharmaceutical industry prioritizes green chemistry principles, the compound's synthetic routes are being optimized to minimize waste and energy consumption.

In summary, N-Cyclopropyl-4-methylpyridine-2-sulfonamide (CAS No. 1420803-82-2) represents a multifaceted tool for scientific innovation. Its applications span drug development, agrochemical design, and material science, reflecting the compound's adaptability to evolving research needs. As global challenges like antimicrobial resistance and food security persist, this sulfonamide derivative stands out as a beacon of potential, bridging gaps between laboratory discoveries and real-world solutions.